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Compound of Interest

Compound Name: 2'-O-TBDMS-Paclitaxel

Cat. No.: B1140638

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2'-O-(tert-Butyldimethylsilyl)-
Paclitaxel, a key derivative of the widely recognized anti-cancer agent, Paclitaxel. This
document details its chemical properties, its role in the synthesis of novel therapeutic agents,
and the fundamental biological pathways associated with its parent compound.

Core Compound Data

2'-O-TBDMS-Paclitaxel is a synthetically modified version of Paclitaxel where the hydroxyl
group at the 2' position is protected by a tert-butyldimethylsilyl (TBDMS) ether. This protection
is a critical step in the chemical synthesis of various Paclitaxel analogs, as the 2'-hydroxyl
group is a primary site of biological activity and a common point for structural modification.[1]

Property Value

CAS Number 114655-02-6[1][2][3][4]
Molecular Formula Cs3HesNO14SI[1][2][5]

Molecular Weight 968.17 g/mol [2][5][6]
Appearance White Solid[2]

Synonyms 2'-O-(tert-Butyldimethylsilyl)taxol
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Role in Synthetic Chemistry

The primary utility of 2'-O-TBDMS-Paclitaxel lies in its function as a protected intermediate in
the synthesis of more complex Paclitaxel derivatives. The 2'-hydroxyl group is essential for the
microtubule-stabilizing activity of Paclitaxel.[7] Therefore, protecting this group allows for
chemical modifications to be made at other positions on the Paclitaxel molecule without
affecting this critical functional group. Once the desired modifications are complete, the TBDMS
protecting group can be selectively removed to restore the biological activity of the final

compound.

A general workflow for the use of 2'-O-TBDMS-Paclitaxel in the synthesis of a new Paclitaxel

derivative is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1140638?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

